Brevinin-2HS1
Description
Brevinin-2HS1 is a cationic antimicrobial peptide (AMP) isolated from the skin secretions of the Hylarana signata frog species. It belongs to the brevinin-2 family, characterized by a conserved N-terminal region and a C-terminal cyclic heptapeptide domain (Rana box) . This compound exhibits broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, fungi, and even some enveloped viruses. Its mechanism of action involves membrane disruption via electrostatic interactions with negatively charged microbial membranes, followed by pore formation and cell lysis .
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
GLWDTIKQAGKKIFLSVLDKIRCKVAGGG |
Origin of Product |
United States |
Comparison with Similar Compounds
Mechanistic and Structural Insights
This compound’s Rana box stabilizes its interaction with lipid bilayers, enhancing membrane disruption. Mutagenesis studies show that truncating the Rana box reduces antifungal activity by 80%, underscoring its functional importance . In contrast, magainin-2 lacks such a domain but compensates with a highly amphipathic structure .
Table 2: Structural Determinants of Activity
| Feature | This compound | Magainin-2 |
|---|---|---|
| Hydrophobic Residues | 45% | 52% |
| Cationic Residues | 21% | 17% |
| Disulfide Bonds | 1 (Cys15-Cys26) | None |
| Membrane Interaction | Rana box-mediated | Amphipathic helix |
Source : .
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